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Compound of Interest

Compound Name: Fmoc-Lys-Ome

Cat. No.: B7962103

Get Quote

Executive Safety Summary

Fmoc-Lys-OMe (often supplied as the hydrochloride salt, CAS: 847658-45-1) is a standard
building block in peptide synthesis. While not classified as acutely toxic (Category 1 or 2), it
poses significant risks as an irritant to the respiratory tract, skin, and eyes.

The primary safety vector for this compound is particulate inhalation during weighing and
dermal absorption when solubilized in organic carriers (DMF/DCM). This guide moves beyond
generic MSDS data to provide a field-proven safety architecture for daily laboratory use.

Core Hazard Profile (GHS Classifications)
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L. Operational
Hazard Type Code Description L.
Implication

Wash hands
- ) immediately after
Acute Toxicity H302 Harmful if swallowed i
doffing gloves; no

food/drink in lab.

Direct contact causes
) o o dermatitis; solvent
Skin Irritation H315 Causes skin irritation ) )
solutions increase

absorption.

Fine dust can bypass
o Causes serious eye standard glasses;
Eye Irritation H319 o )
irritation goggles required for

large quantities.

Critical: Use fume
May cause respiratory  hood. Dust is irritating
STOT-SE H335 o
irritation to mucous

membranes.

Personal Protective Equipment (PPE) Matrix

Effective protection requires matching the PPE not just to the solid reagent, but to the solvent
system (typically DMF or DCM) used during synthesis.

A. Hand Protection Strategy

Recommendation:Nitrile (Double-Gloving Protocol)[1]
e Inner Layer: 4 mil Nitrile (Inspection layer).
o Outer Layer: 5-8 mil Nitrile or Neoprene (Barrier layer).

o Rationale: Fmoc-Lys-OMe is a solid, but once dissolved in Dimethylformamide (DMF) or
Dichloromethane (DCM), the permeation rate changes drastically. Thin nitrile degrades
rapidly in DCM (<5 mins).
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e Protocol: Change outer gloves immediately upon splash contact.

B. Respiratory & Eye Protection[1][2][3]

e Primary Control: Chemical Fume Hood (Face velocity: 0.5 m/s).

e Secondary Control (if hood unavailable): N95 or P95 particulate respirator. Note: Surgical
masks offer zero protection against chemical dust.

o Eye Protection: Chemical splash goggles are superior to safety glasses when handling fine
powders that are prone to static dispersion.

C. Body Protection[4]

« Standard: Cotton lab coat (high-neck preferred), long trousers, closed-toe leather/synthetic
shoes.

e Prohibited: Open-weave shoes, shorts, or synthetic fabrics that can melt if exposed to fire
(flammable solvents are often present).

Operational Workflows & Protocols
Diagram 1: PPE Decision Logic

This decision tree guides the researcher through selecting the correct PPE based on the state
of the reagent (Solid vs. Solution).
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Standard PPE:
Safety Glasses + Lab Coat
Single Nitrile Gloves

Enhanced PPE:
Splash Goggles + N95 Mask
Single Nitrile Gloves

DMF/NMP
High-Resist Gloves
DCM/Chloroform (Laminate/Thick Nitrile)
Change immediately on splash

Solid (Powder) Is Fume Hood Available?

Task: Handle Fmoc-Lys-OMe Physical State?

Solution (DMF/DCM) Standard Nitrile (Double)

Solvent Type? Change every 30 mins

Click to download full resolution via product page

Caption: Logic flow for selecting PPE based on physical state and solvent carrier. Note the
critical distinction for DCM handling.

Protocol A: Weighing & Solubilization

Objective: Prevent inhalation of fines and static dispersal.

 Static Control: Fmoc-protected amino acids are often fluffy, electrostatic powders. Use an
antistatic gun or wipe the spatula with an antistatic cloth before weighing.

o Weighing: Perform all weighing inside a fume hood or a ventilated balance enclosure.
o Why? Air currents in hoods can disturb light powders. Use a draft shield on the balance.

o Transfer: Transfer the solid into the reaction vessel before adding solvent to prevent
splashing.

» Solubilization: Add solvent (DMF/DCM) slowly down the side of the vessel.

o Caution: Exothermic solvation is rare for this specific derivative, but always assume slight
heat generation.
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Protocol B: Waste Disposal & Deactivation

Objective: Compliant disposal preventing environmental contamination.
e Solid Waste:
o Collect excess powder in a container labeled "Hazardous Solid Waste - Toxic/Irritant".
o Do not sweep into general trash.[2]
e Liquid Waste:
o Segregate based on solvent.[3]
o Halogenated: If DCM is used.[3][4]
o Non-Halogenated: If only DMF/Methanol is used.
o Labeling: Must explicitly list "Fmoc-Lys-OMe" and "Irritant”.

» Empty Containers: Rinse 3x with solvent; dispose of rinsate as hazardous waste. Deface
label and discard container.

Diagram 2: Operational Lifecycle
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1. Reagent Acquisition
(Check CAS: 847658-45-1)

2. PPE Setup
(Nitrile Gloves, Lab Coat, Goggles)

3. Weighing (In Hood)
Control Static Charge

:

4. Solubilization & Coupling
(Avoid DCM contact)

5. Decontamination
Wipe surfaces with Ethanol/Water

6. Waste Segregation
Solid vs. Liquid Stream

Click to download full resolution via product page

Caption: Step-by-step lifecycle from reagent retrieval to final disposal, emphasizing the critical
weighing and cleanup phases.

Emergency Response Procedures

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b7962103/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-fmoc-lys-ome
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7962103?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Incident

Immediate Action

Follow-up

Skin Contact (Powder)

Brush off gently, then wash

with soap/water for 15 mins.

Monitor for redness/dermatitis.

[5]

Skin Contact (Solution)

Remove gloves immediately.

Wash with soap/water.

Do not use solvents
(EtOH/Acetone) to clean skin;

they enhance absorption.

Eye Contact

Flush with eyewash station for

15 mins (hold eyelids open).

Seek medical attention

immediately.

Inhalation

Move to fresh air.[1][5]

If breathing is difficult, seek
medical aid.

Spill (Solid)

Dampen with wet paper towel

to prevent dust, then wipe up.

Dispose of towel as hazardous

waste.

Scientific Rationale & Causality

Why the emphasis on "Fines"? Fmoc-Lys-OMe is a large molecule. However, during synthesis

or recrystallization, it often forms micron-sized patrticles. These "fines" are easily entrained in

airflow. Once inhaled, the Fmoc group can be cleaved by mucosal enzymes or hydrolysis,

potentially releasing the free amine and the fluorenyl group, both of which are irritants.

Why the "Methyl Ester" concern? The methyl ester (-OMe) protects the C-terminus.[3][4] While
stable, it can hydrolyze under strong basic conditions. More importantly, methyl esters of amino

acids can act as weak alkylating agents or sensitizers in rare cases. The primary risk remains

the cumulative exposure to the Fmoc-amino acid dust which can lead to sensitization over

years of exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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